N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine

• IUPAC Name: N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine
• InChI: InChI=1S/C15H19N3/c1-11-8-9-15(17-16-11)14-7-5-6-13(10-14)12(2)18(3)4/h5-10,12H,1-4H3
• InChI Key: KUDCREAFNUKHAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)C2=CC(=CC=C2)C(C)N(C)C
• Molecular Formula: C15H19N3
• Molecular Weight: 241.33 g/mol

Description

N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine, also known as DMMP, is a chemical compound that falls under the category of phenethylamines. It is a synthetic compound that has been used in scientific research to study its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, which may contribute to its psychoactive effects. N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine has also been shown to increase the release of various neurotransmitters such as serotonin, dopamine, and norepinephrine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine has been shown to have various biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as cause pupil dilation and increased body temperature. N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine has also been shown to increase the release of various hormones such as cortisol and prolactin, which may contribute to its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine in lab experiments is its ability to induce altered states of consciousness and hallucinations, which can be useful in studying the effects of psychoactive compounds on the brain. However, one limitation is its potential for abuse and addiction, which may make it difficult to conduct research in a safe and ethical manner.

Future Directions

There are several future directions for research on N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine. One area of interest is its potential as a treatment for various psychiatric disorders such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine and its effects on the central nervous system. Finally, more research is needed to determine the long-term effects of N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine use and its potential for abuse and addiction.

Scientific Research Applications

N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine has been used in scientific research to study its effects on the central nervous system. It has been shown to have psychoactive properties and can induce hallucinations and altered states of consciousness. N,N-dimethyl-1-[3-(6-methylpyridazin-3-yl)phenyl]ethanamine has also been used in studies to investigate its potential as a treatment for various psychiatric disorders such as depression and anxiety.